3-ethoxy-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]benzamide

• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 3-ethoxy-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]benzamide
• InChI: InChI=1S/C18H17N3O3S/c1-3-24-15-6-4-5-13(11-15)17(22)20-18-19-16(21-25-18)12-7-9-14(23-2)10-8-12/h4-11H,3H2,1-2H3,(H,19,20,21,22)
• InChI Key: HDDFPMVJZNKRMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=NC(=NS2)C3=CC=C(C=C3)OC

Description

3-ethoxy-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]benzamide is a synthetic organic compound that belongs to the class of thiadiazole derivatives. These compounds are known for their diverse biological activities and potential applications in various fields such as medicinal chemistry, agriculture, and materials science. The presence of the thiadiazole ring, along with the benzamide and methoxyphenyl groups, contributes to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-ethoxy-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]benzamide typically involves the following steps:

Formation of the Thiadiazole Ring: The thiadiazole ring can be synthesized by the cyclization of appropriate precursors such as thiosemicarbazides with carboxylic acids or their derivatives under acidic or basic conditions.

Attachment of the Benzamide Group: The benzamide moiety can be introduced through a coupling reaction between the thiadiazole derivative and an appropriate benzoyl chloride or benzamide precursor.

Introduction of the Ethoxy Group: The ethoxy group can be added via an etherification reaction, where an appropriate ethylating agent (e.g., ethyl iodide) reacts with the hydroxyl group on the benzamide derivative.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions (temperature, pressure, pH), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy and ethoxy groups, leading to the formation of corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the nitro groups (if present) or the thiadiazole ring, potentially leading to the formation of amines or other reduced derivatives.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).

Reducing Agents: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄).

Substitution Reagents: Halogens (Cl₂, Br₂), nitrating agents (HNO₃), sulfonating agents (SO₃).

Major Products

Oxidation Products: Aldehydes, carboxylic acids.

Reduction Products: Amines, reduced thiadiazole derivatives.

Substitution Products: Halogenated, nitrated, or sulfonated derivatives.

Scientific Research Applications

Chemistry

In chemistry, 3-ethoxy-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]benzamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for various modifications, making it valuable in the development of new materials and catalysts.

Biology

Biologically, this compound has shown potential as an antimicrobial and antifungal agent. The thiadiazole ring is known for its bioactivity, and the compound’s ability to interact with biological targets makes it a candidate for drug development.

Medicine

In medicinal chemistry, derivatives of this compound are being explored for their potential as anti-inflammatory, anticancer, and antiviral agents. The presence of the methoxyphenyl and benzamide groups enhances its ability to bind to specific enzymes and receptors.

Industry

Industrially, this compound can be used in the development of agrochemicals, such as herbicides and pesticides, due to its ability to disrupt biological processes in target organisms.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]benzamide involves its interaction with specific molecular targets, such as enzymes and receptors. The thiadiazole ring can form hydrogen bonds and other interactions with active sites, while the benzamide and methoxyphenyl groups enhance binding affinity and specificity. This allows the compound to inhibit or modulate the activity of target proteins, leading to its biological effects.

Comparison with Similar Compounds

Similar Compounds

3-ethoxy-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]benzamide: Unique due to the presence of both ethoxy and methoxy groups.

N-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]benzamide: Lacks the ethoxy group, which may affect its solubility and reactivity.

3-ethoxy-N-[3-(4-chlorophenyl)-1,2,4-thiadiazol-5-yl]benzamide: Substitution of the methoxy group with a chlorine atom, potentially altering its biological activity.

Uniqueness

The combination of the ethoxy and methoxy groups in 3-ethoxy-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]benzamide provides a unique balance of hydrophilicity and lipophilicity, enhancing its solubility and bioavailability. This makes it a versatile compound for various applications in research and industry.